Cas no 2229327-93-7 (3-hydroxy-3-(1H-indazol-7-yl)propanenitrile)
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile
- EN300-1727915
- 2229327-93-7
-
- Inchi: 1S/C10H9N3O/c11-5-4-9(14)8-3-1-2-7-6-12-13-10(7)8/h1-3,6,9,14H,4H2,(H,12,13)
- InChI Key: MGSUGOWNLGNIEL-UHFFFAOYSA-N
- SMILES: OC(CC#N)C1C=CC=C2C=NNC=12
Computed Properties
- Exact Mass: 187.074561919g/mol
- Monoisotopic Mass: 187.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 72.7Ų
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1727915-0.05g |
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile |
2229327-93-7 | 0.05g |
$732.0 | 2023-09-20 | ||
| Enamine | EN300-1727915-0.1g |
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile |
2229327-93-7 | 0.1g |
$767.0 | 2023-09-20 | ||
| Enamine | EN300-1727915-0.25g |
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile |
2229327-93-7 | 0.25g |
$801.0 | 2023-09-20 | ||
| Enamine | EN300-1727915-0.5g |
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile |
2229327-93-7 | 0.5g |
$836.0 | 2023-09-20 | ||
| Enamine | EN300-1727915-1.0g |
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile |
2229327-93-7 | 1g |
$871.0 | 2023-06-04 | ||
| Enamine | EN300-1727915-2.5g |
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile |
2229327-93-7 | 2.5g |
$1707.0 | 2023-09-20 | ||
| Enamine | EN300-1727915-5.0g |
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile |
2229327-93-7 | 5g |
$2525.0 | 2023-06-04 | ||
| Enamine | EN300-1727915-10.0g |
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile |
2229327-93-7 | 10g |
$3746.0 | 2023-06-04 | ||
| Enamine | EN300-1727915-1g |
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile |
2229327-93-7 | 1g |
$871.0 | 2023-09-20 | ||
| Enamine | EN300-1727915-5g |
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile |
2229327-93-7 | 5g |
$2525.0 | 2023-09-20 |
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile
Introduction to 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile (CAS No. 2229327-93-7)
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile, with the CAS number 2229327-93-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a hydroxy group, an indazole moiety, and a nitrile group, making it a promising candidate for various therapeutic applications.
The chemical structure of 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile consists of a central propanenitrile backbone with a hydroxy group and an indazole ring attached to the same carbon atom. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The hydroxy group can participate in hydrogen bonding, enhancing the compound's solubility and interactions with biological targets. The indazole ring, known for its bioisosteric properties, can mimic the effects of other heterocyclic systems, making it a valuable scaffold in drug design.
Recent studies have highlighted the potential of 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile in various therapeutic areas. One notable application is its role as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to modulate these enzymes makes 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile a promising lead for the development of targeted therapies.
In addition to its enzymatic inhibition properties, 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile could be developed into a novel anti-inflammatory drug for conditions such as rheumatoid arthritis and other autoimmune disorders.
The pharmacokinetic properties of 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile have also been studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and stability in plasma, which are essential characteristics for a successful therapeutic agent. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.
Clinical trials are currently underway to further assess the safety and efficacy of 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms without major adverse effects. These findings have paved the way for more advanced clinical trials to explore the full therapeutic potential of this compound.
In conclusion, 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile (CAS No. 2229327-93-7) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as cancer therapy and anti-inflammatory treatments. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medicinal chemistry and pharmaceutical science.
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